- One-pot catalyst-free synthesis of 3-heterocyclic coumarins, Research on Chemical Intermediates, 2016, 42(2), 1017-1028
Cas no 35773-43-4 (Disperse Yellow 232)
Disperse Yellow 232 Chemical and Physical Properties
Names and Identifiers
-
- Disperse Yellow 232
- 3-(5-Chloro-2-benzoxazolyl)-7-(diethylamino)-2H-1-benzopyran-2-one
- C.I. 55165
- Solvent Yellow 160:1
- DISPERSE YELLOW 232 (TEXTILE GRADE)
- DISPERSE YELLOW 232, CI NO 55165
- ELBAPLAST FLUORESCENT YELLOW GN
- Fluorescent Yellow 10GN
- Macrolex fluorescence yellow 10gn
- Yellow 10G
- 3-(5-Chlorobenzoxazol-2-yl)-7-(diethylamino)-2-benzopyrone
- SCHEMBL2389126
- DTXSID8067941
- EN300-7378328
- MFCD00800427
- EINECS 252-722-2
- AKOS005623196
- 3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
- AS-15359
- 35773-43-4
- 3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)chromen-2-one
- 2H-1-Benzopyran-2-one, 3-(5-chloro-2-benzoxazolyl)-7-(diethylamino)-
- 3-(5-chloro-2-benzoxazolyl)-7-diethylamino-2h-1benzopyran-2-one
- W-110867
- Q27123256
- 3-(5-Chlorobenzoxazol-2-yl)-7-diethylaminocoumarin
- CHEBI:52120
- NS00021132
- Oprea1_764408
- 3-(5-Chlorobenzo[d]oxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
- CS-0010638
- 94945-27-4
- 129038-03-5
- SOLVENTYELLOW160:1
- Z3006263857
- C.I. Disperse Yellow 232;C.I. Solvent Yellow 160
- STK833131
- SOLVENT YELLOW 232
- CBNSBRVOBGWOBM-UHFFFAOYSA-N
-
- MDL: MFCD00800427
- Inchi: 1S/C20H17ClN2O3/c1-3-23(4-2)14-7-5-12-9-15(20(24)26-18(12)11-14)19-22-16-10-13(21)6-8-17(16)25-19/h5-11H,3-4H2,1-2H3
- InChI Key: CBNSBRVOBGWOBM-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=C(C1C(=O)OC3C=C(C=CC=3C=1)N(CC)CC)O2
Computed Properties
- Exact Mass: 368.09300
- Monoisotopic Mass: 368.09277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 4.9
Experimental Properties
- Density: 1.354
- Boiling Point: 575.4 °C at 760 mmHg
- Flash Point: 301.8 °C
- PSA: 59.48000
- LogP: 5.10080
Disperse Yellow 232 Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Disperse Yellow 232 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB497172-5 mg |
3-(5-Chloro-2-benzoxazolyl)-7-(diethylamino)-2H-1-benzopyran-2-one; 99% |
35773-43-4 | 5mg |
€125.00 | 2023-06-15 | ||
| abcr | AB497172-25 mg |
3-(5-Chloro-2-benzoxazolyl)-7-(diethylamino)-2H-1-benzopyran-2-one; 99% |
35773-43-4 | 25mg |
€291.90 | 2023-06-15 | ||
| Enamine | EN300-7378328-0.05g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 0.05g |
$19.0 | 2025-02-19 | |
| Enamine | EN300-7378328-0.1g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 0.1g |
$19.0 | 2025-02-19 | |
| Enamine | EN300-7378328-0.25g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 0.25g |
$23.0 | 2025-02-19 | |
| Enamine | EN300-7378328-0.5g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 0.5g |
$36.0 | 2025-02-19 | |
| Enamine | EN300-7378328-1.0g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 1.0g |
$46.0 | 2025-02-19 | |
| Enamine | EN300-7378328-2.5g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 2.5g |
$49.0 | 2025-02-19 | |
| Enamine | EN300-7378328-5.0g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 5.0g |
$52.0 | 2025-02-19 | |
| Enamine | EN300-7378328-10.0g |
3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one |
35773-43-4 | 95.0% | 10.0g |
$56.0 | 2025-02-19 |
Disperse Yellow 232 Production Method
Production Method 1
1.2R:NaOH, S:H2O, S:EtOH, 30 min, rt
Production Method 2
- One-pot synthesis of 3-(5'-substituted-benzoxazol-2'-yl)-7-diethyl-amino-chromen-2-one catalyzed with ZSM-5, Youji Huaxue, 2012, 32(5), 930-933
Production Method 3
2.1rt; rt → 180°C; 4.5 h, 180°C
- Study on the synthesis of solvent yellow X16, Huagong Shikan, 2003, 17(11), 25-27
Production Method 4
- Glycerol and acetic acid assisted mild strategy for facile synthesis of 3-heteroarylcoumarins via three-component reaction, Research on Chemical Intermediates, 2021, 47(8), 3179-3187
Production Method 5
- Mild and efficient prepare disperse yellow 184, disperse yellow 232 and their analogues via LTTM promoted three-component reaction, Dyes and Pigments, 2020, 179, 108415
Production Method 6
- Development of novel fluorescent offset ink based on coumarin dyes: Synthesis and properties, Progress in Organic Coatings, 2014, 77(9), 1351-1359
Production Method 7
- Microwave-Promoted One-Pot Syntheses of Coumarin Dyes, Synthetic Communications, 2010, 40(6), 901-909
Production Method 8
- One-pot synthesis of coumarin derivatives, Dyes and Pigments, 2008, 77(3), 556-558
Production Method 9
- Synthesis and characterization of fluorescent brightening agents based on coumarin, Ranliao Yu Ranse, 2004, 41(2), 87-90
Disperse Yellow 232 Raw materials
- ethyl 2-cyanoacetate
- 2-(5-chloro-1,3-benzoxazol-2-yl)acetamide
- 4-(diethylamino)-2-hydroxybenzaldehyde
- 1,3-diethyl propanedioate
Disperse Yellow 232 Preparation Products
Disperse Yellow 232 Suppliers
Disperse Yellow 232 Related Literature
-
Daniel Aigner,Birgit Ungerb?ck,Torsten Mayr,Robert Saf,Ingo Klimant,Sergey M. Borisov J. Mater. Chem. C 2013 1 5685
-
Yumin Zhu,Michael T. Otley,Amrita Kumar,Mengfang Li,Xiaozheng Zhang,Chris Asemota,Gregory A. Sotzing Chem. Commun. 2014 50 8167
-
Birgit Ungerb?ck,Siegfried Fellinger,Philipp Sulzer,Tobias Abel,Torsten Mayr Analyst 2014 139 2551
Additional information on Disperse Yellow 232
Disperse Yellow 232 and CAS No. 35773-43-4: A Comprehensive Overview
Disperse Yellow 232, identified by the chemical compound code CAS No. 35773-43-4, is a prominent dye widely utilized in the textile industry for its exceptional dispersion properties. This compound belongs to the class of disperse dyes, which are specifically engineered to provide vibrant colors to synthetic fibers such as polyester, nylon, and acetate. The unique molecular structure of Disperse Yellow 232 enables it to exhibit excellent lightfastness, thermal stability, and compatibility with various dyeing processes.
The chemical composition of CAS No. 35773-43-4 encompasses a complex aromatic system, typically featuring a xanthene or benzothiazole core. These structural elements contribute to the dye's ability to absorb visible light in the yellow region of the spectrum, thereby imparting a vivid and lasting yellow hue to fabrics. The synthesis of this compound involves meticulous chemical reactions, often including sulfonation, condensation, and coupling steps, which refine its molecular properties for optimal performance.
In recent years, research has highlighted the growing importance of disperse dyes like Disperse Yellow 232 in sustainable dyeing practices. Studies have demonstrated that these dyes can be effectively used in low-water consumption dyeing techniques, aligning with global efforts to reduce environmental impact. The development of eco-friendly dyeing processes has been a focal point for textile manufacturers seeking to minimize water waste and energy consumption without compromising on color quality.
The application of Disperse Yellow 232 extends beyond traditional textiles into specialized industrial applications. For instance, researchers have explored its potential use in inkjet printing inks, where its fine particle size and dispersion stability make it an ideal candidate for producing high-resolution prints with consistent coloration. Additionally, the compound's compatibility with other dye classes has led to innovative multi-color dyeing techniques that enhance fabric aesthetics and durability.
Advancements in analytical chemistry have further refined the understanding of CAS No. 35773-43-4's properties. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) enable precise characterization of the dye's molecular weight, purity, and impurity profiles. These analytical methods are crucial for ensuring batch-to-batch consistency and compliance with industry standards.
The role of Disperse Yellow 232 in pharmaceutical research has also garnered attention. While primarily known as a textile dye, its structural analogs have shown promise in preliminary studies as fluorescent probes for cellular imaging. The compound's ability to emit light upon excitation makes it valuable for tracking biological processes in vitro and potentially in vivo settings. However, further research is necessary to fully elucidate its pharmacological potential and safety profile before any clinical applications can be considered.
The market demand for high-quality disperse dyes like Disperse Yellow 232 continues to grow alongside the expansion of synthetic fiber production worldwide. Manufacturers are investing in research and development to enhance the performance characteristics of these dyes, including improved solubility, faster fixation rates, and broader color ranges. Such innovations not only benefit textile industries but also contribute to the overall advancement of colorant technology.
In conclusion, CAS No. 35773-43-4, commonly referred to as Disperse Yellow 232, represents a significant advancement in the field of colorant chemistry. Its versatility in application, coupled with ongoing research into sustainable and innovative uses, underscores its importance both industrially and academically. As technology progresses, it is expected that new applications will continue to emerge, further solidifying its role as a cornerstone compound in modern dye science.
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